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Compound Name: 5-Nitrobenzo[d]isoxazol-3-ol

Cat. No.: B1601002 Get Quote

A Guide to the Spectroscopic Analysis of 5-
Nitrobenzo[d]isoxazol-3-ol
Abstract
This technical guide provides a comprehensive exploration of the spectroscopic

characterization of 5-Nitrobenzo[d]isoxazol-3-ol (CAS No: 36238-80-9; Molecular Formula:

C₇H₄N₂O₄).[1] As a specialized heterocyclic compound, its structural verification is paramount

for its application in research and drug development. This document details the theoretical

underpinnings and practical methodologies for analyzing this molecule using Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

While experimental spectra for this specific compound are not widely published, this guide

synthesizes data from analogous structures and foundational spectroscopic principles to

present a robust, predictive analysis. It is designed to equip researchers, scientists, and drug

development professionals with the expertise to confidently identify and characterize this

molecule.

Molecular Structure and Isomerism
5-Nitrobenzo[d]isoxazol-3-ol is a fused bicyclic system consisting of a benzene ring and an

isoxazole ring. The placement of the nitro group at the 5-position and a hydroxyl group at the 3-

position dictates its chemical and spectral properties. A crucial aspect to consider is the
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potential for tautomerism, where the compound can exist in equilibrium between the -ol form (3-

hydroxy) and the -one form (isoxazol-3(2H)-one). The spectroscopic data, particularly from

NMR and IR, will provide insights into the predominant tautomer under analytical conditions.
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5-Nitrobenzo[d]isoxazol-3-ol

Figure 1: Chemical Structure of 5-Nitrobenzo[d]isoxazol-3-ol.
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Figure 2: Predicted ESI-MS/MS fragmentation pathway.
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Spectroscopic Analysis Workflow
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Figure 3: Integrated workflow for structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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